Cas no 88444-04-6 (Pentanedioic acid, 3-(11-ethyltridecyl)-3-hydroxy-)

• Product Name: Pentanedioic acid, 3-(11-ethyltridecyl)-3-hydroxy-
• CAS No: 88444-04-6
• MF: C₂₀H₃₈O₅
• MW: 358.51272726059
• CID: 632548
• PubChem ID: 20216523
• Update Time: 2025-04-19

Pentanedioic acid, 3-(11-ethyltridecyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(11-ethyltridecyl)-3-hydroxy-
• 3-(11-ethyltridecyl)-3-hydroxypentanedioic acid
• SCHEMBL10777054
• DTXSID80603715
• 88444-04-6

• Inchi： 1S/C20H38O5/c1-3-17(4-2)13-11-9-7-5-6-8-10-12-14-20(25,15-18(21)22)16-19(23)24/h17,25H,3-16H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key： CTCWAPOKOSHDHL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCC(CC)CC

Computed Properties

• Exact Mass: 358.27192431g/mol
• Monoisotopic Mass: 358.27192431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 94.8Ų